Cas no 848311-04-6 (9H-Carbazole,3,3,3''-[1,3,5-benzenetriyltri-(1E)-2,1-ethenediyl]tris[9-ethyl- (9CI))

• Product name: 9H-Carbazole,3,3,3''-[1,3,5-benzenetriyltri-(1E)-2,1-ethenediyl]tris[9-ethyl- (9CI)
• CAS No: 848311-04-6
• MF: C₅₄H₄₅N₃
• MW: 735.955213308334
• CID: 716528
• PubChem ID: 16218121

9H-Carbazole,3,3,3''-[1,3,5-benzenetriyltri-(1E)-2,1-ethenediyl]tris[9-ethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole,3,3,3''-[1,3,5-benzenetriyltri-(1E)-2,1-ethenediyl]tris[9-ethyl- (9CI)
• 1,3,5-Tris(2-(9-Ethylcabazyl-3)Ethylene&
• 3-[(E)-2-[3,5-bis[(E)-2-(9-ethylcarbazol-3-yl)ethenyl]phenyl]ethenyl]-9-ethylcarbazole
• SCHEMBL10013256
• 848311-04-6
• 1,3,5-Tris(2-(9-ethylcabazyl-3)ethylene)benzene
• DTXSID20584756
• 1,3,5-Tris((E)-2-(9-ethyl-9H-carbazol-3-yl)vinyl)benzene
• 3,3',3''-{Benzene-1,3,5-triyltri[(E)ethene-2,1-diyl]}tris(9-ethyl-9H-carbazole)

• Inchi： 1S/C54H45N3/c1-4-55-49-16-10-7-13-43(49)46-34-37(25-28-52(46)55)19-22-40-31-41(23-20-38-26-29-53-47(35-38)44-14-8-11-17-50(44)56(53)5-2)33-42(32-40)24-21-39-27-30-54-48(36-39)45-15-9-12-18-51(45)57(54)6-3/h7-36H,4-6H2,1-3H3/b22-19+,23-20+,24-21+
• InChI Key： JWTJCIYHZFCEPU-IKVQWSBMSA-N
• SMILES： C(N1C2C=CC=CC=2C2C=C(C=CC1=2)/C=C/C1C=C(/C=C/C2C=CC3N(C4C=CC=CC=4C=3C=2)CC)C=C(/C=C/C2C=CC3N(C4C=CC=CC=4C=3C=2)CC)C=1)C

Computed Properties

• Exact Mass: 735.361348448g/mol
• Monoisotopic Mass: 735.361348448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 57
• Rotatable Bond Count: 9
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 14.8Ų
• XLogP3: 13.9

Experimental Properties

• PSA: 14.79000
• LogP: 14.58120

9H-Carbazole,3,3,3''-[1,3,5-benzenetriyltri-(1E)-2,1-ethenediyl]tris[9-ethyl- (9CI) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：